Cas no 137267-45-9 (4-Thiazolecarboxylic acid, 5-ethyl-2-methyl-, methyl ester)

• Product Name: 4-Thiazolecarboxylic acid, 5-ethyl-2-methyl-, methyl ester
• CAS No: 137267-45-9
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 1244152
• Update Time: 2024-08-03

4-Thiazolecarboxylic acid, 5-ethyl-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 5-ethyl-2-methyl-, methyl ester

• Inchi： 1S/C8H11NO2S/c1-4-6-7(8(10)11-3)9-5(2)12-6/h4H2,1-3H3
• InChI Key： CJZOMPVUWWHPJW-UHFFFAOYSA-N
• SMILES： S1C(CC)=C(C(OC)=O)N=C1C

Computed Properties

• Exact Mass: 185.05113
• Monoisotopic Mass: 185.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2

Experimental Properties

• Density: 1.164±0.06 g/cm3(Predicted)
• Boiling Point: 278.7±28.0 °C(Predicted)
• PSA: 39.19
• pka: 1.39±0.10(Predicted)